Cas no 33440-64-1 (2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone))

2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) is a bifunctional naphthoquinone derivative characterized by its two hydroxy-substituted quinone moieties linked at the 2-positions. This compound exhibits notable redox activity due to its conjugated quinoid structure, making it useful in applications requiring electron transfer or chelation properties. Its extended aromatic system enhances stability and facilitates interactions with metal ions, suggesting potential utility in coordination chemistry or catalytic processes. The presence of hydroxyl groups further allows for derivatization or hydrogen bonding, broadening its applicability in synthetic or material science contexts. Its well-defined structure and functional groups make it a versatile intermediate for specialized chemical synthesis.
2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) structure
33440-64-1 structure
Product Name:2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone)
CAS No:33440-64-1
MF:C20H10O6
MW:346.28980588913
MDL:MFCD00191788
CID:89013
PubChem ID:736158
Update Time:2025-05-27

2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) Chemical and Physical Properties

Names and Identifiers

    • 2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone)
    • Bi-Lawsone
    • 3,3'-Bilawsone
    • 2,2'-BI(3-HYDROXY-1,4-NAPHTHOQUINONE)
    • 2,2'-BIS(3-HYDROXY-1,4-NAPHTHOQUINONE)
    • 3,3'-bi(2-hydroxy-1,4-naphthoquinone)
    • 3,3'-dihydroxy-[2,2']binaphthyl-1,4,1',4'-tetraone
    • 3,3'-Dihydroxy-2,2'-bi-1,4-naphthochinon
    • LAWSONE DIMER
    • CS-0451286
    • 33440-64-1
    • 3,3'-Dihydroxy-[2,2'-binaphthalene]-1,1',4,4'-tetraone
    • SCHEMBL3768549
    • 1,1'-dihydroxy-2,2'-binaphthalene-3,3',4,4'-tetrone
    • PS-10990
    • bilawsone
    • MFCD00191788
    • J-019187
    • AKOS037655381
    • NSC762528
    • CHEMBL2227811
    • FT-0609147
    • AKOS015916562
    • 3,3'-dihydroxy-2,2'-binaphthyl-1,1',4,4'-tetraone
    • A928731
    • 4-hydroxy-3-(1-hydroxy-3,4-dioxonaphthalen-2-yl)naphthalene-1,2-dione
    • NSC-762528
    • MDL： MFCD00191788
    • Inchi： 1S/C20H10O6/c21-15-9-5-1-3-7-11(9)17(23)19(25)13(15)14-16(22)10-6-2-4-8-12(10)18(24)20(14)26/h1-8,21-22H
    • InChI Key： SXSJQXOTICWTFX-UHFFFAOYSA-N
    • SMILES： OC1C2C=CC=CC=2C(C(C=1C1C(C(C2C=CC=CC=2C=1O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 346.04800
  • Monoisotopic Mass: 346.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 25
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109A^2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.691
  • Melting Point: 250 °C (dec.)(lit.)
  • Boiling Point: 391.4°C at 760 mmHg
  • Flash Point: 204.7°C
  • Refractive Index: 1.793
  • PSA: 108.74000
  • LogP: 2.76900
  • Solubility: Not determined

2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) Customs Data

  • HS CODE：2914400090
  • Customs Data：

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR11131-1g
2,2'-Bis(3-hydroxy-1,4-naphthoquinone)
 33440-64-1
1g
 £428.00 2025-02-19
eNovation Chemicals LLC
D145295-1g
BI-LAWSONE
 33440-64-1 95%
1g
 $360 2024-08-03
eNovation Chemicals LLC
D145295-3g
BI-LAWSONE
 33440-64-1 95%
3g
 $650 2024-08-03
eNovation Chemicals LLC
D145295-5g
BI-LAWSONE
 33440-64-1 95%
5g
 $850 2024-08-03
eNovation Chemicals LLC
D145295-10g
BI-LAWSONE
 33440-64-1 95%
10g
 $1180 2024-08-03
eNovation Chemicals LLC
D145295-20g
BI-LAWSONE
 33440-64-1 95%
20g
 $1390 2024-08-03
eNovation Chemicals LLC
D145295-500g
BI-LAWSONE
 33440-64-1 95%
500g
 $8350 2024-08-03
eNovation Chemicals LLC
Y1002700-5g
BI-LAWSONE
 33440-64-1 95%
5g
 $830 2024-07-24
Ambeed
A120146-1g
Bi-lawsone
 33440-64-1 90%
1g
 $505.0 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1521953-1g
3,3'-Dihydroxy-[2,2'-binaphthalene]-1,1',4,4'-tetraone
 33440-64-1 98%
1g
 ￥4754.00 2024-05-18

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